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Compound of Interest

Compound Name: Diamfenetide

Cat. No.: B1670389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diamfenetide is an anthelmintic compound primarily used in veterinary medicine to treat and

control fascioliasis, a parasitic disease caused by liver flukes of the Fasciola genus, particularly

in sheep and cattle.[1][2] It is effective against immature stages of the parasite.[2]

Understanding the physicochemical properties of diamfenetide is crucial for its formulation,

delivery, and mechanism of action studies. This technical guide provides a comprehensive

overview of the chemical properties and solubility of diamfenetide, supported by experimental

data and methodologies.

Chemical Properties
Diamfenetide is a white or light yellow crystalline powder.[3] Its fundamental chemical and

physical properties are summarized in the table below.
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Property Value Source

IUPAC Name

N-[4-[2-[2-(4-

acetamidophenoxy)ethoxy]eth

oxy]phenyl]acetamide

[4][5]

CAS Number 36141-82-9 [3][4][5][6]

Chemical Formula C₂₀H₂₄N₂O₅ [3][4][5]

Molecular Weight 372.4 g/mol [4][6]

Melting Point 142 °C [3]

Boiling Point 661.8 °C at 760 mmHg [7]

pKa
Data not available in cited

literature.

LogP (XLogP3-AA) 1.8 [4]

Solubility Profile
The solubility of a compound is a critical determinant of its absorption and bioavailability.

Diamfenetide is characterized by poor aqueous solubility.

Solvent Solubility Source

Water Insoluble [3]

Ethanol Slightly soluble [3]

Dimethyl Sulfoxide (DMSO)
8.33 mg/mL (22.37 mM) Needs

ultrasonic assistance
[8]

Methanol
Data not available in cited

literature.

Acetone
Data not available in cited

literature.
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Experimental Protocols
Detailed experimental protocols for the determination of the specific chemical properties and

solubility of diamfenetide are not extensively published. However, standard methodologies are

employed for such characterizations.

Solubility Determination (Shake-Flask Method)
The shake-flask method is a widely recognized and reliable technique for determining the

thermodynamic solubility of a compound, particularly for those with low solubility.

Preparation: An excess amount of the solid compound (diamfenetide) is added to a known

volume of the solvent of interest (e.g., water, ethanol, DMSO) in a sealed flask.

Equilibration: The flask is agitated (e.g., in a shaker bath) at a constant, controlled

temperature for a prolonged period (typically 24-72 hours) to ensure that equilibrium

between the dissolved and undissolved solute is reached.

Phase Separation: After equilibration, the suspension is allowed to stand, or it is

centrifuged/filtered to separate the saturated solution from the excess solid. Care must be

taken to maintain the temperature and avoid precipitation during this step.

Analysis: The concentration of the solute in the clear, saturated solution is determined using

a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)

or UV-Vis Spectroscopy.

Replication: The experiment is repeated to ensure the reproducibility of the results.

Mechanism of Action: A Prodrug Approach
Diamfenetide is a prodrug that requires metabolic activation within the host animal to exert its

anthelmintic effect. The parent compound is deacetylated by the host's liver to form its active

amine metabolite. This active metabolite is then absorbed by the parasite, where it disrupts

physiological processes, leading to paralysis and death.
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Caption: Logical workflow of Diamfenetide's mechanism of action.

The active amine metabolite of diamfenetide is believed to interfere with the parasite's

membrane integrity and ion transport systems. While it does not appear to directly inhibit

Na+/K+-ATPase, its effects are similar to those of sodium ionophores, suggesting a disruption

of sodium ion gradients. This ultimately leads to a flaccid paralysis of the fluke, preventing it

from maintaining its position in the host, and leading to its eventual expulsion and death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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